Cas no 1187884-10-1 ((4-Chlorothieno[3,2-c]pyridin-2-yl)methanamine)
1187884-10-1 structure
Product Name:(4-Chlorothieno[3,2-c]pyridin-2-yl)methanamine
CAS No:1187884-10-1
MF:C8H7ClN2S
MW:198.672579050064
CID:2135408
Update Time:2023-08-04
(4-Chlorothieno[3,2-c]pyridin-2-yl)methanamine Chemical and Physical Properties
Names and Identifiers
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- 4-chloro-Thieno[3,2-c]pyridine-2-methanamine
- (4-Chlorothieno[3,2-c]pyridin-2-yl)methanamine
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- Inchi: 1S/C8H7ClN2S/c9-8-6-3-5(4-10)12-7(6)1-2-11-8/h1-3H,4,10H2
- InChI Key: LTEYSLHLONYRAK-UHFFFAOYSA-N
- SMILES: ClC1C2C=C(CN)SC=2C=CN=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 167
- Topological Polar Surface Area: 67.2
(4-Chlorothieno[3,2-c]pyridin-2-yl)methanamine Related Literature
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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